N-[2-(2-methoxy-5-methylphenyl)ethyl]acetamide

• IUPAC Name: N-[2-(2-methoxy-5-methylphenyl)ethyl]acetamide
• InChI: InChI=1S/C12H17NO2/c1-9-4-5-12(15-3)11(8-9)6-7-13-10(2)14/h4-5,8H,6-7H2,1-3H3,(H,13,14)
• InChI Key: GQFBPIJQZUCCPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)CCNC(=O)C
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

“N-[2-(2-methoxy-5-methylphenyl)ethyl]acetamide” is a chemical compound with the linear formula C10H13NO2. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of “N-[2-(2-methoxy-5-methylphenyl)ethyl]acetamide” can be represented by the SMILES string COC1=CC=C(C)C=C1NC(C)=O. This indicates that the compound contains a methoxy group (OCH3), a methyl group (CH3), and an acetamide group (CH3CONH2) attached to a benzene ring.

Scientific Research Applications

Metabolism and Carcinogenicity

• A study on the metabolism of chloroacetamide herbicides, including compounds structurally related to N-[2-(2-methoxy-5-methylphenyl)ethyl]acetamide, was conducted. These herbicides, such as acetochlor and metolachlor, were shown to be carcinogenic in rats. Metabolic activation pathways were identified, leading to the formation of DNA-reactive dialkylbenzoquinone imine, an important intermediate in the pathway (Coleman, Linderman, Hodgson, & Rose, 2000).

Soil Reception and Herbicidal Activity

• Research on the reception and activity of chloroacetamide herbicides in soil, including the effects on wheat straw and irrigation, was conducted. These studies help understand how similar compounds behave in agricultural settings and their impact on crop growth (Banks & Robinson, 1986).

Adsorption and Mobility in Soil

• Studies have investigated the adsorption and mobility of chloroacetamide herbicides, including acetochlor and metolachlor, in various soil types. Understanding the soil properties that influence the behavior of these herbicides is crucial for managing their environmental impact (Peter & Weber, 1985).

Leaching and Water Pollution Potential

• Investigations into the leaching behavior of acetochlor and its potential for water pollution have been conducted. This is vital for understanding the environmental impact of such compounds and for developing strategies to mitigate risks to water sources (Balinova, 1997).

Fungal Metabolism of Herbicides

• The metabolism of metolachlor by the fungus Cunninghamella elegans has been studied. This research provides insights into the biotransformation and potential biodegradation pathways of similar compounds in the environment (Pothuluri et al., 1997).

Herbicide Effects on Plant Physiology

• The effects of acetanilide herbicides on photosynthesis and respiration in isolated plant cells have been investigated. This research helps understand how these compounds, structurally related to N-[2-(2-methoxy-5-methylphenyl)ethyl]acetamide, affect plant growth and development (Rensburg, Dyk, & Swardt, 1990).

Protein Tyrosine Phosphatase Inhibition

• Research on the synthesis and evaluation of 2-(4-methoxyphenyl) ethyl] acetamide derivatives for inhibiting protein tyrosine phosphatase 1B (PTP1B) has been conducted. This is relevant for understanding the potential biomedical applications of similar compounds (Saxena et al., 2009).